cis-2-Chloro-4-carboxylatomethylenebut-2-en-1,4-olide

• Molecular Formula: C6H2ClO4-
• Molecular Weight: 173.53 g/mol
• IUPAC Name: (2E)-2-(4-chloro-5-oxofuran-2-ylidene)acetate
• InChI: InChI=1S/C6H3ClO4/c7-4-1-3(2-5(8)9)11-6(4)10/h1-2H,(H,8,9)/p-1/b3-2+
• InChI Key: ADSGHWJRPOXXTD-NSCUHMNNSA-M
• Isomeric SMILES: C\1=C(C(=O)O/C1=C/C(=O)[O-])Cl
• Canonical SMILES: C1=C(C(=O)OC1=CC(=O)[O-])Cl

Description

Cis-2-chloro-4-carboxylatomethylenebut-2-en-1,4-olide is the conjugate base of cis-2-chloro-4-carboxymethylenebut-2-en-1,4-olide. It is a conjugate base of a cis-2-chloro-4-carboxymethylenebut-2-en-1,4-olide.

Scientific Research Applications

• Chloromuconate Cycloisomerases : Research has shown that chloromuconate cycloisomerases in bacteria, which utilize chloroaromatic compounds, convert 3-chloro-cis,cis-muconate to cis-dienelactone, a compound structurally related to cis-2-Chloro-4-carboxylatomethylenebut-2-en-1,4-olide. This transformation is essential for understanding the degradation of chloroaromatics in bacteria (Kaulmann, Kaschabek, & Schlömann, 2001).

• Molecular Structure Analysis : Studies involving the molecular structure of related chlorinated compounds, such as cis-1-chloro-2-fluoroethylene, provide insights into the structural and electronic properties of these molecules, which can be relevant for understanding similar compounds like this compound (Puzzarini, Cazzoli, Dore, Gambi, et al., 2001).

• Photolysis Studies : Research on the photolysis of related silicon-carbon unsaturated compounds provides insights into the chemical reactions and processes that similar compounds might undergo under certain conditions (Ishikawa et al., 2002).

• Polymerization Catalysts : Studies on olefin polymerization catalyzed by nickel diimine complexes encapsulated into polybutadiene-based support highlight the potential applications of related compounds in polymer chemistry and materials science (Hošt’álek, Merna, Heurtefeu, & Cramail, 2012).

• Rubber Cross-Linking Mechanisms : Research into the cross-linking process of cis-polybutadiene rubber with peroxides helps in understanding the chemical reactions and mechanisms of similar compounds, which is crucial for material science applications (Liu et al., 2015).

• Enzymatic Transformation and NMR Studies : Insights into the enzymatic transformation of cis-dienelactone and its monitoring by 1H NMR offer a deeper understanding of the metabolic pathways and structural properties of related compounds (Pieper et al., 2002).